Cas no 1805356-22-2 (3-Bromo-6-(difluoromethyl)-2-methylpyridine-5-carbonyl chloride)

• Product Name: 3-Bromo-6-(difluoromethyl)-2-methylpyridine-5-carbonyl chloride
• CAS No: 1805356-22-2
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4862189
• Update Time: 2025-06-08

3-Bromo-6-(difluoromethyl)-2-methylpyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(difluoromethyl)-2-methylpyridine-5-carbonyl chloride

• Inchi： 1S/C8H5BrClF2NO/c1-3-5(9)2-4(7(10)14)6(13-3)8(11)12/h2,8H,1H3
• InChI Key： VNAPZQAFSHPEPN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)Cl)C(C(F)F)=NC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3.1
• Topological Polar Surface Area: 30

Additional information on 3-Bromo-6-(difluoromethyl)-2-methylpyridine-5-carbonyl chloride

Introduction to 3-Bromo-6-(difluoromethyl)-2-methylpyridine-5-carbonyl chloride (CAS No. 1805356-22-2) and Its Applications in Modern Chemical Biology

3-Bromo-6-(difluoromethyl)-2-methylpyridine-5-carbonyl chloride, identified by its CAS number 1805356-22-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple substituents, including a bromo group, a difluoromethyl moiety, and a carbonyl chloride functional group, imparts unique reactivity and makes it a valuable intermediate in synthetic chemistry.

The bromo substituent at the 3-position of the pyridine ring enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The difluoromethyl group, located at the 6-position, introduces electron-withdrawing effects that can modulate the electronic properties of the pyridine ring. This substitution is often employed in drug design to improve metabolic stability and binding affinity to biological targets.

The terminal carbonyl chloride (COCl) group is a highly reactive moiety that readily participates in nucleophilic addition reactions. This feature makes 3-Bromo-6-(difluoromethyl)-2-methylpyridine-5-carbonyl chloride an excellent building block for synthesizing carboxylic acids, amides, and other pharmacologically relevant derivatives. In recent years, such intermediates have been extensively explored in the development of novel therapeutic agents targeting various diseases.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in drug discovery. The introduction of fluorine atoms into aromatic rings can significantly alter physicochemical properties, including lipophilicity, solubility, and metabolic half-life. A study published in the *Journal of Medicinal Chemistry* demonstrated that compounds containing difluoromethyl groups exhibit enhanced binding affinity to protein targets compared to their non-fluorinated counterparts. This observation has spurred interest in developing new synthetic strategies to incorporate such moieties into drug candidates.

In addition to its role as a synthetic intermediate, 3-Bromo-6-(difluoromethyl)-2-methylpyridine-5-carbonyl chloride has been utilized in the synthesis of bioactive molecules with potential therapeutic applications. For instance, researchers have employed this compound to develop kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The structural features of this molecule allow for precise tuning of biological activity by modifying specific substituents while maintaining overall scaffold integrity.

The reactivity of the carbonyl chloride group enables facile formation of amide bonds through reaction with primary or secondary amines. This transformation is fundamental in peptide synthesis and has been leveraged to create peptidomimetics with improved pharmacokinetic profiles. Furthermore, the presence of both electron-withdrawing and electron-donating groups within the pyridine ring allows for fine-tuning of electronic properties, which is essential for optimizing receptor interactions.

Recent innovations in flow chemistry have also demonstrated the utility of 3-Bromo-6-(difluoromethyl)-2-methylpyridine-5-carbonyl chloride in scalable synthesis processes. Flow systems offer advantages such as improved reaction control, reduced solvent consumption, and enhanced safety profiles due to minimized handling of hazardous reagents. These advancements are particularly relevant in industrial settings where efficiency and sustainability are paramount.

The versatility of this compound extends beyond small-molecule drug development. It has been incorporated into materials science applications, where its unique structural motifs contribute to the design of functional polymers and ligands for metal-organic frameworks (MOFs). Such materials exhibit promising applications in catalysis, gas storage, and separation technologies.

As computational chemistry methodologies continue to evolve, virtual screening techniques have been increasingly employed to identify novel derivatives of 3-Bromo-6-(difluoromethyl)-2-methylpyridine-5-carbonyl chloride with enhanced biological activity. Machine learning algorithms can predict binding affinities and optimize molecular structures with remarkable accuracy. This synergy between experimental synthesis and computational modeling accelerates the discovery pipeline for next-generation therapeutics.

In conclusion,3-Bromo-6-(difluoromethyl)-2-methylpyridine-5-carbonyl chloride (CAS No. 1805356-22-2) represents a versatile intermediate with broad applications across chemical biology and pharmaceutical research. Its unique structural features enable diverse synthetic transformations while offering opportunities for developing innovative therapeutic strategies. As research progresses，this compound will continue to play a pivotal role in advancing drug discovery and material science endeavors.